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Compound of Interest

Diethyl 5-(2-methylpropyl)furan-2-
Compound Name:

yl phosphate
CAS No.: 917769-44-9
Cat. No.: B12608393

Get Quote
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Audience: Researchers, Medicinal Chemists, and Drug Development Professionals. Context:
Prodrug design, nucleotide delivery (HepDirect™ technology), and phosphate ester stability.

Executive Summary

This guide compares the chemical and enzymatic reactivity of Furan-2-yl phosphates (and
furan-substituted cyclic phosphates) versus Phenyl phosphates.

» Phenyl Phosphates: Characterized by high chemical stability and reliance on phosphatases
for activation. They serve as the industry standard for non-targeted phosphate delivery or as
stable reference substrates (e.g., p-nitrophenyl phosphate).

e Furan-2-yl Phosphates (HepDirect Class): Characterized by latent instability triggered by
CYP450-mediated oxidation. These moieties are designed for liver-targeted delivery, utilizing
the electron-rich furan ring to facilitate oxidative ring opening and phosphate release, a
mechanism distinct from simple hydrolysis.
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Mechanistic Foundations: Electronic & Structural
Determinants[1]

The reactivity difference between these two classes is dictated by the electronic nature of the
aromatic ring attached to the phosphate oxygen (or the prodrug scaffold).

Phenyl Phosphates: The Stable Standard

e Structure: Phosphorus attached via oxygen to a benzene ring (

)-

» Electronic Effect: The phenyl ring acts as a weak electron-withdrawing group (via induction)
but resonance delocalization stabilizes the phenoxide leaving group (

).

o Reactivity: The P-O bond is robust. Hydrolysis at neutral pH is negligible (

days) without enzymatic catalysis. Cleavage requires nucleophilic attack at the phosphorus
(associative mechanism) or acidic conditions.

Furan-2-yl Phosphates: The Oxidative Trigger

e Structure: Phosphorus attached via oxygen to a furan ring, or a furan ring serving as the aryl
substituent in a cyclic 1,3-propanyl ester (HepDirect).

e Electronic Effect: Furan is a

-excessive heterocycle. It is significantly more electron-rich than benzene, making it highly
susceptible to electrophilic oxidation (e.g., by CYP450 heme-oxo species).

o Reactivity:

o Chemical:[1][2][3][4][5][6][7] Simple furan-2-yl esters (enol phosphates) are hydrolytically
unstable due to the high energy of the enol leaving group, which rapidly tautomerizes to a
lactone (butenolide).

o Enzymatic (Prodrugs): In cyclic prodrugs, the furan ring undergoes hydroxylation at the
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-carbon, leading to spontaneous ring opening and elimination of the phosphate cargo.

Performance Comparison: Prodrug & Delivery
Applications

This section compares the performance of these moieties in the context of nucleotide prodrugs
(e.g., delivering NMPs like adefovir or cytarabine).
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Mechanism of Activation (Pathway Diagram)

The following diagram contrasts the direct hydrolysis of phenyl phosphates with the oxidative
cascade of furan-based prodrugs.
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Caption: Comparative activation pathways. Phenyl phosphates undergo simple hydrolysis,
while Furan-2-yl prodrugs require CYP450-mediated oxidation and ring opening.

Experimental Protocols for Reactivity Assessment

To objectively compare these moieties, researchers must evaluate both chemical stability
(buffer) and metabolic stability (microsomes).

Protocol A: Chemical Stability (pH-Rate Profile)
Objective: Determine the non-enzymatic hydrolysis rate (
) at physiological pH.

e Preparation: Prepare 10 mM stock solutions of the Phenyl and Furan-2-yl test compounds in
DMSO.

o Buffer System: Prepare 50 mM phosphate buffers at pH 2.0, 7.4, and 9.0 (adjust ionic
strength to 0.1 M with NaCl).
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e Incubation: Dilute stock 1:100 into pre-warmed (37°C) buffer (Final conc: 100 pM).
e Sampling: Aliquot 100 pL at

hours.

e Quenching: Immediately add 100 pL cold Acetonitrile (ACN) containing Internal Standard
(1S).

e Analysis: Centrifuge (10,000 x g, 5 min) and analyze supernatant via HPLC-UV or LC-
MS/MS.

o Calculation: Plot

vs. time. Slope =

Protocol B: Microsomal Activation (CYP450 Liability)

Objective: Validate liver-specific activation (crucial for Furan-2-yl variants).
e System: Human Liver Microsomes (HLM) vs. Intestinal S9 fractions (control).
» Reaction Mix:

o Phosphate Buffer (100 mM, pH 7.4)

o Microsomes (0.5 mg protein/mL)

o Test Compound (10 uM)

o Start Reagent: NADPH-regenerating system (1 mM NADP+, Glucose-6-phosphate,
G6PDH).

e Control: Run a parallel incubation without NADPH (to assess non-CYP hydrolysis, e.g.,
esterases).

e Timepoints: 0, 5, 15, 30, 60 min at 37°C.
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o Data Analysis:

o Phenyl Phosphate: Should show slow clearance, largely independent of NADPH (unless

specific CYP substituents are present).

o Furan-2-yl Phosphate: Should show rapid clearance only in the presence of NADPH,

confirming oxidative activation.

Comparative Data Summary

The following table summarizes typical kinetic parameters observed for these classes. Note:

Values are representative of the class.

Parameter

Phenyl Phosphate (e.g.,
pNPP)

Furan-2-yl Prodrug
(HepDirect Analog)

(PBS, pH 7.4)

> 100 Hours (Stable)

> 50 Hours (Stable)

(Liver Microsomes + NADPH)

> 60 min (Low Metabolism)

< 15 min (High Metabolism)

(Liver Microsomes - NADPH)

> 60 min

> 60 min (CYP Dependent)

Intrinsic Clearance (

)

Low (< 10 pL/min/mg)

High (> 50 pL/min/mg)

Activation Requirement

Phosphatase (High capacity)

CYP3A4 (High affinity,

saturable)

Workflow for Stability Validation
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Caption: Decision tree for characterizing phosphate ester reactivity. The NADPH-dependency
step is the critical differentiator for furan-based prodrugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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